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Compound of Interest

Compound Name: 3,4-Dichlorobenzotrifluoride

Cat. No.: B146526 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

specialized chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for the use of 3,4-Dichlorobenzotrifluoride, including detailed

operational and disposal plans to ensure a secure laboratory environment.

Immediate Safety and Hazard Information
3,4-Dichlorobenzotrifluoride is a combustible liquid that can cause skin, eye, and respiratory

tract irritation.[1] In case of exposure, immediate and appropriate first aid is crucial.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin area with

plenty of water for at least 15 minutes. Get medical aid.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[1]
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Ingestion: If the person is conscious and alert, rinse their mouth and give 2-4 cupfuls of

water or milk. Do not induce vomiting. Seek immediate medical attention.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3,4-Dichlorobenzotrifluoride is

fundamental to its safe handling and storage.

Property Value

Appearance Clear, colorless liquid[1]

Boiling Point 173-174 °C

Melting Point -13 to -12 °C

Flash Point 65 °C (149 °F)[1]

Density 1.478 g/mL at 25 °C

Vapor Pressure 1.6 mmHg at 20 °C

Personal Protective Equipment (PPE) Protocol
A stringent personal protective equipment protocol is mandatory when handling 3,4-
Dichlorobenzotrifluoride to minimize exposure risk.
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Equipment Specification

Eye Protection
Chemical safety goggles or a face shield are

required.[2]

Hand Protection
Chemical-resistant gloves (e.g., nitrile) must be

worn.[2]

Respiratory Protection

Use in a well-ventilated area. If vapors or mists

are likely to be generated, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.[2]

Body Protection
A lab coat or other protective clothing should be

worn to prevent skin contact.[1]

Experimental Protocol for Safe Handling
Adherence to a detailed, step-by-step handling procedure is critical for ensuring laboratory

safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an eyewash station and a safety shower are readily accessible.[3]

Remove all potential sources of ignition from the work area.[1]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

3. Chemical Handling:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not inhale vapors or mists.[1]
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Use the smallest quantity of the chemical necessary for the experiment.

4. Storage:

Store 3,4-Dichlorobenzotrifluoride in a tightly closed container in a cool, dry, and well-

ventilated area.[1]

Keep it away from heat, sparks, flames, and incompatible substances such as strong

oxidizing agents and strong bases.[1][3]

5. Spill Management:

In the event of a spill, evacuate the area and remove all ignition sources.[1]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Place the absorbed material into a suitable, labeled container for disposal.[1]

Disposal Plan
Proper disposal of 3,4-Dichlorobenzotrifluoride and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material should be treated as hazardous waste.[1]

Disposal Method: Do not dispose of it down the drain.[2] All waste containing this chemical

must be collected in a designated, labeled, and sealed container.

Regulatory Compliance: Consult with your institution's Environmental Health and Safety

(EHS) department for specific disposal protocols and to ensure compliance with all local,

state, and federal regulations.[1] Contaminated packaging should be disposed of as unused

product.[2]

Workflow for Safe Handling of 3,4-
Dichlorobenzotrifluoride
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Workflow for Safe Handling of 3,4-Dichlorobenzotrifluoride

Preparation

Personal Protective Equipment

Handling

Storage Disposal

Prepare well-ventilated work area (fume hood)

Ensure eyewash and safety shower are accessible

Remove ignition sources

Don appropriate PPE (goggles, gloves, lab coat, respirator if needed)

Handle chemical, avoiding contact and inhalation

Store in a cool, dry, well-ventilated area away from incompatibles Collect waste in a labeled, sealed container

Consult EHS for disposal procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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